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Compound of Interest

Compound Name: N-Methylisatoic anhydride

Cat. No.: B1679347

This document provides essential safety and logistical information for the proper handling and
disposal of N-Methylisatoic anhydride (CAS No. 10328-92-4). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations and environmental compliance.

Immediate Safety and Handling Precautions

N-Methylisatoic anhydride is classified as a substance that causes skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3] Always adhere
to the following safety protocols before handling.

o Engineering Controls: Handle N-Methylisatoic anhydride in a well-ventilated area,
preferably within a chemical fume hood to avoid dust and aerosol formation.[1] Ensure that
safety showers and eyewash stations are readily accessible.[4][5]

o Personal Protective Equipment (PPE): A comprehensive set of PPE is required for safe
handling.[6]

o Eye Protection: Wear safety goggles with side-shields or a face shield.[1][5]
o Hand Protection: Use chemically resistant protective gloves.[1][5]

o Skin and Body Protection: Wear impervious clothing, such as a lab coat, and protective
boots if necessary to prevent skin contact.[1][5]
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o Respiratory Protection: For situations where dust concentrations may exceed exposure
limits, use a suitable dust respirator (e.g., N95 type).[6]

Chemical and Physical Properties

Understanding the properties of N-Methylisatoic anhydride is crucial for its safe handling and

disposal.
Property Value Source
Appearance White to brown solid (crystal - CIATE]
powder)

Molecular Formula CoH7NOs3 [2]
Molecular Weight 177.16 g/mol [2][3]
Melting Point ~160-179 °C [1][4][5]
Boiling Point 309.06 °C at 760 mmHg [1]
Vapor Density 6.1 (vs air) [6]
Stability Moisture sensitive [2]

) ) Oxidizing agents, strong acids,
Incompatible Materials [4117]
strong bases

Spill Management and Cleanup Protocol

In the event of a spill, immediate and proper cleanup is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure the
area is well-ventilated.[1]

» Assemble PPE: Before approaching the spill, don the full personal protective equipment as
described in Section 1.
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» Containment: Prevent further leakage or spillage if it is safe to do so. Avoid allowing the
product to enter drains or water courses.[1]

e Cleanup:

o For solid spills, carefully sweep or shovel the material into a suitable, labeled container for
disposal.[4]

o Avoid actions that generate dust.[4]
o Decontamination: Clean the affected area thoroughly.

o Waste Disposal: Place all contaminated materials, including PPE and cleaning supplies, into
a sealed and properly labeled hazardous waste container.

Step-by-Step Disposal Procedure

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste and must consult local, regional, and national regulations for complete and
accurate classification.[4][7]

o Waste Characterization: N-Methylisatoic anhydride is not federally listed as a hazardous
waste under the Resource Conservation and Recovery Act (RCRA) in its purchased form.[8]
However, it may be considered hazardous based on its irritant characteristics. State and
local regulations may vary and must be followed.

e Containerization:

o Place unused or waste N-Methylisatoic anhydride in its original container or a
compatible, well-sealed container.

o Do not mix with other waste materials.

o Keep the container tightly closed and store it in a cool, dry, and well-ventilated area away
from incompatible materials.[2]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "N-Methylisatoic anhydride". Include the date of waste generation.
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o Storage: Store the sealed waste container in a designated hazardous waste accumulation

area.

» Final Disposal: Arrange for the disposal of the waste through an approved and licensed
waste disposal company.[2][4] Dispose of the contents and container in accordance with all
applicable local, regional, and national regulations.[1][2] Contaminated packaging should be
disposed of as hazardous waste at a special collection point.[2]

Disposal Procedure Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-
Methylisatoic anhydride.
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N-Methylisatoic Anhydride Disposal Workflow

Preparation & Assessment

Start: Handling
N-Methylisatoic Anhydride

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Situation

Spill Occurs Routine Dis‘posal

Spill Scenario Routipe Disposal

Spill Detected Unused/Waste Chemical

Step 3a: Sweep Solid Material Step 3b: Place in a
into a Container Designated Waste Container
Firv al Steps v

Step 4: Seal and Label Container
(Chemical Name, Hazard)

Step 5: Store in Designated
Hazardous Waste Area

End: Arrange for Pickup by
Approved Waste Disposal Service

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of N-Methylisatoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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